N-(1-Cyanocyclohexyl)-2-[1-(oxan-4-yl)ethylamino]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[1-(oxan-4-yl)ethylamino]acetamide
• InChI: InChI=1S/C16H27N3O2/c1-13(14-5-9-21-10-6-14)18-11-15(20)19-16(12-17)7-3-2-4-8-16/h13-14,18H,2-11H2,1H3,(H,19,20)
• InChI Key: DVNIKIIETSAOPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCOCC1)NCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol
• CAS No.: 1607271-76-0

Description

N-(1-Cyanocyclohexyl)-2-[1-(oxan-4-yl)ethylamino]acetamide is a useful research compound. Its molecular formula is C16H27N3O2 and its molecular weight is 293.411. The purity is usually 95%.
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Scientific Research Applications

Cyclization and Synthesis Applications

Cyclization reactions involving aryl radicals, such as those described by Gonzalez-Lopez de Turiso and Curran (2005), can be relevant to the study of N-(1-Cyanocyclohexyl)-2-[1-(oxan-4-yl)ethylamino]acetamide. These reactions generate oxindoles or quinolones with spirocyclohexadienone rings, which could be applicable in synthesizing structurally similar compounds to this compound (Gonzalez-Lopez de Turiso & Curran, 2005).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of spiro-1,3-oxazine derivatives from related amides, as developed by Saikia et al. (2014), showcases a methodology that might be adapted for the synthesis of this compound. This method is characterized by its efficiency and short reaction times, which could be beneficial for synthesizing related compounds (Saikia et al., 2014).

Novel Compound Synthesis

The synthesis of novel series of compounds, such as the 4-[2-(2-Acetylaminophenyl)-2-oxo-acetylamino] Benzoyl Amino Acid Ester Derivatives described by El‐Faham et al. (2013), could indicate a potential route for the development of related compounds. The use of specific reagents and conditions in this research could provide insights into synthesizing this compound and its derivatives (El‐Faham et al., 2013).

Antimicrobial Applications

Research on novel antimicrobial compounds, such as the acyclic and heterocyclic dyes based on 2-N-Acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems by Shams et al. (2011), can offer a perspective on the potential biological activities of structurally related compounds like this compound. The study demonstrates how modifications to the molecular structure can lead to significant antimicrobial activity, which could be relevant for developing new pharmaceuticals (Shams et al., 2011).